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Compound of Interest

Compound Name:
N-benzyl-1-

cyclopropylmethanamine

Cat. No.: B054306 Get Quote

CAS Number: 116373-23-0

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-benzyl-1-cyclopropylmethanamine is a chemical compound featuring both a benzylamine

and a cyclopropylmethylamine moiety. While specific research on this molecule is limited, its

structural components are present in various biologically active compounds. This technical

guide provides a comprehensive overview of its known physicochemical properties and

explores its potential therapeutic applications by drawing parallels with structurally related

molecules. This document is intended to serve as a foundational resource for researchers and

drug development professionals interested in the synthesis, characterization, and potential

biological evaluation of N-benzyl-1-cyclopropylmethanamine.

Physicochemical Properties
N-benzyl-1-cyclopropylmethanamine is characterized by the following properties, essential

for its handling, formulation, and interpretation in experimental settings.
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Property Value Source

CAS Number 116373-23-0
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₁H₁₅N --INVALID-LINK--

Molecular Weight 161.25 g/mol --INVALID-LINK--

IUPAC Name
N-benzyl-1-

cyclopropylmethanamine
--INVALID-LINK--

Synonyms

Benzyl(cyclopropylmethyl)amin

e, N-

(Cyclopropylmethyl)benzenem

ethanamine

--INVALID-LINK--

Predicted pKa 9.99 ± 0.20 --INVALID-LINK--

Predicted XLogP3 2.2 --INVALID-LINK--

Potential Biological Activity and Therapeutic
Applications
Direct biological data for N-benzyl-1-cyclopropylmethanamine is not readily available in the

public domain. However, its structural motifs, the N-benzyl group and the cyclopropylamine

moiety, are present in compounds with well-documented pharmacological activities.

Monoamine Oxidase (MAO) Inhibition
The most probable biological target for N-benzyl-1-cyclopropylmethanamine is monoamine

oxidase (MAO), an enzyme crucial for the metabolism of neurotransmitters. This hypothesis is

strongly supported by research on the closely related analog, 1-benzylcyclopropylamine, which

has been identified as a potent mechanism-based inactivator of MAO.[1] Cyclopropylamine

derivatives are known to act as mechanism-based inhibitors of MAO, where the enzymatic

oxidation of the amine leads to the opening of the cyclopropyl ring, generating a reactive

species that covalently binds to the flavin cofactor of the enzyme, causing irreversible

inhibition.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b054306?utm_src=pdf-body
https://www.benchchem.com/product/b054306?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4068012/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Biological_Activities_of_Cyclopropyl_2_4_fluorophenyl_ethyl_Ketone_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given these precedents, N-benzyl-1-cyclopropylmethanamine is a prime candidate for

investigation as a novel MAO inhibitor, with potential applications in the treatment of depression

and neurodegenerative disorders such as Parkinson's disease.

Other Potential Activities
Derivatives of N-benzylamines and cyclopropylamines have been explored for a range of other

biological activities, including:

Antifungal Activity: N-benzylamine derivatives have shown promise as antifungal agents.[3]

Anticancer Activity: Various substituted 1-phenylcyclopropane carboxamides and N-

benzylbenzamides have demonstrated antiproliferative effects.[4][5]

Antioxidant Activity: Certain N-benzyl derivatives have been synthesized and evaluated for

their antioxidant properties.[6]

Proposed Experimental Protocols
The following sections outline detailed, hypothetical experimental protocols for the synthesis

and biological evaluation of N-benzyl-1-cyclopropylmethanamine, based on established

methodologies for analogous compounds.

Synthesis via Reductive Amination
A common and effective method for the synthesis of secondary amines is reductive amination.

This approach can be adapted for the synthesis of N-benzyl-1-cyclopropylmethanamine from

cyclopropanecarboxaldehyde and benzylamine.

Experimental Workflow: Synthesis of N-benzyl-1-cyclopropylmethanamine
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Reaction Setup

Reaction and Quenching

Workup and Purification

Dissolve cyclopropanecarboxaldehyde
and benzylamine in methanol

Add sodium borohydride

Stir at room temperature

Quench with water

Extract with ethyl acetate

Dry and concentrate

Purify by column chromatography
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Assay Preparation

Incubation

Detection and Analysis

Prepare solutions of MAO-A/B,
substrate, and test compound

Incubate MAO with test compound

Add substrate to initiate reaction

Measure product formation
(fluorescence/radioactivity)

Calculate IC50 values

Incubate MAO with
N-benzyl-1-cyclopropylmethanamine

Dialyze to remove
unbound inhibitor Assay for MAO activity Activity Restored?

Reversible InhibitionYes

Irreversible Inhibition
No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-116373-23-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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